Cas no 1806015-56-4 (3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol)

• Product Name: 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol
• CAS No: 1806015-56-4
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4851083
• Update Time: 2025-10-22

3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H5F4NO/c8-4-3(2-13)1-12-6(5(4)9)7(10)11/h1,7,13H,2H2
• InChI Key： WNIYMHWPCFWINH-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)F)=NC=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1

Additional information on 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol

Comprehensive Overview of 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1806015-56-4)

3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1806015-56-4) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and methanol functional groups, exhibits remarkable potential as a building block for the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a pyridine core with strategically placed fluorine atoms, contributes to its versatility in applications ranging from drug development to specialty chemicals.

The growing interest in fluorinated compounds like 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol stems from their ability to enhance the metabolic stability, bioavailability, and binding affinity of molecules. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine derivatives," "difluoromethyl applications," and "CAS 1806015-56-4 uses" to explore its potential. This compound aligns with current trends in sustainable chemistry, as fluorine incorporation often reduces the environmental footprint of chemical processes by improving efficiency and reducing waste.

One of the key advantages of 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol is its role in the design of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of fluorine atoms at the 3 and 4 positions of the pyridine ring introduces electronic effects that can fine-tune reactivity and interaction with biological targets. This makes it a valuable intermediate for developing new therapeutic agents, particularly in areas such as oncology and neurology, where precision targeting is critical.

In agrochemical applications, 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol is explored for its potential to create next-generation pesticides with improved efficacy and lower toxicity. The compound's ability to act as a scaffold for crop protection agents aligns with the increasing demand for environmentally friendly agricultural solutions. Searches for "pyridine-based agrochemicals" and "fluorine in pest control" highlight the relevance of this compound in addressing global food security challenges.

From a synthetic perspective, the preparation of 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol involves advanced fluorination techniques and regioselective functionalization of the pyridine ring. These methods are often discussed in the context of "green chemistry" and "sustainable synthesis," as researchers seek to minimize hazardous byproducts and energy consumption. The compound's CAS No. 1806015-56-4 serves as a unique identifier in chemical databases, facilitating its study and commercialization.

In conclusion, 3,4-Difluoro-2-(difluoromethyl)pyridine-5-methanol represents a cutting-edge example of how fluorinated heterocycles can drive innovation across multiple industries. Its combination of structural features and functional groups makes it a subject of ongoing research, particularly in high-impact areas like drug discovery and sustainable agriculture. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in shaping the future of chemical innovation.